Platinium198

• CAS No.: 15756-63-5
• Molecular Formula: C8H10N4
• Synonyms: Platinium198

Description

While direct references to "Platinium198" are absent in the provided evidence, its classification as a platinum compound aligns with well-documented organoplatinum chemistry. Platinum complexes are renowned for their square planar (Pt(II)) or pseudo-octahedral (Pt(IV)) geometries, which facilitate DNA binding and apoptosis induction in cancer cells . This compound is presumed to adopt a Pt(II) or Pt(IV) oxidation state, leveraging nitrogen- or sulfur-donor ligands (e.g., amino acids, peptides) for enhanced solubility and target specificity . Its design likely prioritizes reduced nephrotoxicity and resistance profiles compared to classical platinum drugs like cisplatin .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Platinium198’s structural analogs include cisplatin, oxaliplatin, and experimental Pt(IV) derivatives (Table 1).

Compound	Oxidation State	Coordination Geometry	Ligand Type	Key Applications
This compound	Pt(II) or Pt(IV)	Square planar or pseudo-octahedral	Amino acids/peptides	Anticancer therapy (hypothesized)
Cisplatin	Pt(II)	Square planar	Chloride, ammonia	Solid tumors (e.g., testicular, ovarian)
Oxaliplatin	Pt(II)	Square planar	Oxalate, 1,2-DACH	Colorectal cancer
[PtCl₂(Meug)(Py)]	Pt(II)	Square planar	Methyl uracil, pyridine	Anticancer (IC₅₀: 3.7 µg/mL)
Pt(IV)-Iodine	Pt(IV)	Pseudo-octahedral	Iodine, amine	Prodrug activation via reduction

• Coordination Environment: Unlike cisplatin’s simple chloride/ammonia ligands, this compound’s amino acid/peptide ligands may enhance tumor targeting and reduce off-target toxicity .

Industrial and Pharmacological Relevance

• Cost-Effectiveness : Platinum recovery techniques () and polymer-supported synthesis () could lower this compound’s production costs.
• Regulatory Considerations : Compliance with ISO 11210 () ensures accurate quantification in drug formulations.